Cas no 823216-22-4 (Benzenamine, 4-bromo-3-chloro-N,N-dipentyl-)

• Product Name: Benzenamine, 4-bromo-3-chloro-N,N-dipentyl-
• CAS No: 823216-22-4
• MF: C₁₆H₂₅BrClN
• MW: 346.733402967453
• CID: 694561
• PubChem ID: 18329312
• Update Time: 2025-04-19

Benzenamine, 4-bromo-3-chloro-N,N-dipentyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-bromo-3-chloro-N,N-dipentyl-
• 4-bromo-3-chloro-N,N-dipentylaniline
• 823216-22-4
• SCHEMBL7691186
• SZBGOEABAHRUKF-UHFFFAOYSA-N
• N,N-Dipentyl-4-bromo-3-chloroaniline
• DTXSID20592851

• Inchi： 1S/C16H25BrClN/c1-3-5-7-11-19(12-8-6-4-2)14-9-10-15(17)16(18)13-14/h9-10,13H,3-8,11-12H2,1-2H3
• InChI Key： SZBGOEABAHRUKF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1Cl)N(CCCCC)CCCCC

Computed Properties

• Exact Mass: 345.08589g/mol
• Monoisotopic Mass: 345.08589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 3.2Ų